1-cyclopentyl-4-[(1-cyclopropyl-6-oxo-3-piperidinyl)carbonyl]-2-piperazinone

• IUPAC Name: 1-cyclopentyl-4-(1-cyclopropyl-6-oxopiperidine-3-carbonyl)piperazin-2-one
• InChI: InChI=1S/C18H27N3O3/c22-16-8-5-13(11-21(16)15-6-7-15)18(24)19-9-10-20(17(23)12-19)14-3-1-2-4-14/h13-15H,1-12H2
• InChI Key: MUFCSYNOZQYCCM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2CCN(CC2=O)C(=O)C3CCC(=O)N(C3)C4CC4
• Molecular Formula: C18H27N3O3
• Molecular Weight: 333.4 g/mol

Description

1-cyclopentyl-4-[(1-cyclopropyl-6-oxo-3-piperidinyl)carbonyl]-2-piperazinone is a chemical compound that belongs to the class of piperazinones. This compound has been widely studied due to its potential therapeutic applications in various medical conditions.

Mechanism of Action

The exact mechanism of action of 1-cyclopentyl-4-[(1-cyclopropyl-6-oxo-3-piperidinyl)carbonyl]-2-piperazinone is not fully understood. However, it is believed to act as a selective antagonist of the dopamine D2 receptor and the serotonin 5-HT1A receptor. It has also been shown to modulate the activity of the glutamate NMDA receptor.
Biochemical and Physiological Effects
1-cyclopentyl-4-[(1-cyclopropyl-6-oxo-3-piperidinyl)carbonyl]-2-piperazinone has been shown to produce a range of biochemical and physiological effects. It has been reported to increase the levels of dopamine and serotonin in certain brain regions, which may contribute to its therapeutic effects. It has also been shown to reduce the levels of glutamate, which may be beneficial in the treatment of certain neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 1-cyclopentyl-4-[(1-cyclopropyl-6-oxo-3-piperidinyl)carbonyl]-2-piperazinone in lab experiments is its well-established pharmacological profile. This compound has been extensively studied, and its effects on various neurotransmitter systems are well-characterized. However, one limitation is that its exact mechanism of action is not fully understood, which may make it difficult to design experiments to investigate its effects.

Future Directions

There are several future directions for research on 1-cyclopentyl-4-[(1-cyclopropyl-6-oxo-3-piperidinyl)carbonyl]-2-piperazinone. One area of interest is the development of more selective compounds that target specific neurotransmitter systems. Another area of interest is the investigation of the compound's effects on other neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, research on the compound's potential use in combination therapy with other drugs may also be of interest.

Scientific Research Applications

1-cyclopentyl-4-[(1-cyclopropyl-6-oxo-3-piperidinyl)carbonyl]-2-piperazinone has been extensively studied for its potential therapeutic applications. This compound has been shown to exhibit antipsychotic, anxiolytic, and antidepressant-like effects in animal models. It has also been investigated for its potential use in the treatment of neuropathic pain, schizophrenia, and bipolar disorder.